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Compound of Interest

Compound Name:
(S)-2-Bromo-3-phenylpropionic

acid

Cat. No.: B015847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and hazards

associated with (S)-2-Bromo-3-phenylpropionic acid. The information is intended to enable

researchers, scientists, and drug development professionals to handle this compound safely

and manage potential risks effectively. All quantitative data is summarized in structured tables,

and detailed experimental protocols are provided for key safety assessments.

Chemical and Physical Properties
(S)-2-Bromo-3-phenylpropionic acid is a halogenated carboxylic acid. While specific

experimental data for some physical properties are not readily available, estimated values have

been reported.
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Property Value Source

Molecular Formula C₉H₉BrO₂ [1]

Molecular Weight 229.07 g/mol [1]

Boiling Point 215.8°C (rough estimate) [2]

Flash Point 136.2°C [2]

Vapor Pressure 0.000461 mmHg at 25°C [2]

Storage Temperature 2-8°C [3]

Hazard Identification and Classification
There is some discrepancy in the reported GHS classification for 2-Bromo-3-phenylpropionic

acid. The racemic mixture is classified by some sources as causing severe skin burns and eye

damage (H314), while other sources classify the (S)-enantiomer and related compounds as

causing skin and eye irritation (H315, H319) and potential respiratory irritation (H335). This

difference may arise from the specific stereoisomer, concentration, or the dataset used for

classification. Therefore, it is prudent to handle the compound with a high degree of caution,

assuming the more severe hazard classification.

GHS Hazard Summary
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Classification 1 Classification 2

Pictogram Corrosive Exclamation Mark

Signal Word Danger Warning

Hazard Statements
H314: Causes severe skin

burns and eye damage[2]

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

Precautionary Statements

P260, P264, P280,

P301+P330+P331,

P302+P361+P354,

P304+P340,

P305+P354+P338, P316,

P321, P363, P405, P501

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

Toxicological Information
No quantitative LD50 or LC50 data for (S)-2-Bromo-3-phenylpropionic acid are available in

the public domain. Alpha-brominated carboxylic acids are known to be reactive compounds.[4]

Their reactivity is attributed to the presence of the bromine atom on the carbon adjacent to the

carboxyl group, which can make them alkylating agents.

Handling, Storage, and Personal Protective
Equipment
Handling and Storage

Handling: Handle in a well-ventilated area. Avoid breathing dust, fume, gas, mist, vapors, or

spray. Avoid contact with skin, eyes, and clothing. Use non-sparking tools and take

precautionary measures against static discharge.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Recommended storage temperature is 2-8°C.[3] Keep away from incompatible materials

such as strong oxidizing agents.
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Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards.

Skin Protection

Wear impervious clothing and chemical-

resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately take off all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Seek immediate medical

attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.
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Experimental Protocols
While specific experimental safety data for (S)-2-Bromo-3-phenylpropionic acid is not

publicly available, the following section details a representative experimental protocol for

assessing skin corrosion potential based on the OECD Test Guideline 431 for an in vitro

Reconstructed Human Epidermis (RhE) test.

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test (based on OECD TG 431)
Objective: To determine the skin corrosion potential of a test chemical by assessing its effect on

the viability of a reconstructed human epidermis model.

Materials:

Reconstructed Human Epidermis (RhE) tissues (e.g., EpiDerm™, EpiSkin™, SkinEthic™

RHE)

Assay medium

Phosphate-buffered saline (PBS)

Test chemical: (S)-2-Bromo-3-phenylpropionic acid

Positive control: e.g., 8N KOH (for corrosive)

Negative control: e.g., sterile deionized water or PBS

MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 1 mg/mL

Isopropanol or other suitable solvent for formazan extraction

Multi-well plates

Incubator (37°C, 5% CO₂)

Spectrophotometer (plate reader)
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Procedure:

Pre-incubation: Upon receipt, RhE tissues are pre-incubated in assay medium for a specified

time according to the manufacturer's instructions.

Application of Test Chemical:

The assay medium is removed from the top of the tissues.

The test chemical is applied topically to the stratum corneum of the RhE tissue. For a

liquid like (S)-2-Bromo-3-phenylpropionic acid, a sufficient volume (e.g., 25-50 µL) is

applied to cover the tissue surface.

Positive and negative controls are applied to separate tissues in the same manner.

Exposure: The tissues are exposed to the test chemical for two different time points, typically

3 minutes and 1 hour.

Rinsing: After the exposure period, the test chemical is thoroughly rinsed from the tissue

surface with PBS.

Post-incubation: The tissues are transferred to fresh assay medium and incubated for a post-

exposure period (e.g., 24-42 hours).

MTT Assay:

After post-incubation, the tissues are transferred to a solution of MTT and incubated for

approximately 3 hours.

During this time, viable cells will reduce the yellow MTT to a blue formazan precipitate.

Formazan Extraction: The formazan is extracted from the tissues using a solvent (e.g.,

isopropanol).

Quantification: The optical density (OD) of the extracted formazan solution is measured

using a spectrophotometer at a wavelength of 570 nm.
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Data Analysis: The cell viability for each tissue is calculated as a percentage of the mean of

the negative control tissues.

Classification: The classification of the chemical's corrosive potential is based on the cell

viability at the different time points, according to the criteria in OECD TG 431.

Signaling Pathways and Logical Relationships
Putative Metabolic Pathway
The metabolic fate of (S)-2-Bromo-3-phenylpropionic acid has not been explicitly studied.

However, based on the metabolism of structurally related compounds like 2-phenylpropionic

acid and 3-phenylpropionic acid, a putative metabolic pathway can be proposed.[5][6][7][8] This

would likely involve initial dehalogenation, followed by hydroxylation of the phenyl ring and/or

the aliphatic chain, and subsequent conjugation reactions (glucuronidation or sulfation) to

facilitate excretion. An alternative pathway could involve the formation of a coenzyme A

thioester.

Phase I Metabolism

Phase II Metabolism

(S)-2-Bromo-3-
phenylpropionic acid

3-Phenylpropionic acidDehalogenation

CoA Thioester
Acyl-CoA Synthetase

Hydroxylated Metabolites
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Glucuronidation
(UGTs)

Sulfate Conjugate

Sulfation
(SULTs)
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Caption: Putative metabolic pathway of (S)-2-Bromo-3-phenylpropionic acid.

Experimental Workflow for Skin Hazard Assessment
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The assessment of skin corrosion and irritation potential for a chemical typically follows a tiered

or integrated approach, starting with computational and in vitro methods to minimize animal

testing.

Start:
New Chemical

In Silico Analysis
(QSAR, read-across)

In Vitro Skin Corrosion Test
(OECD TG 431)

Indication of corrosion
or irritation

Weight of Evidence Assessment

No indication of hazard

In Vitro Skin Irritation Test
(OECD TG 439)

Negative

Classify as Corrosive

Positive

Classify as Irritant

Positive Negative

Classify as Non-Irritant

Click to download full resolution via product page

Caption: Workflow for assessing skin corrosion and irritation potential.
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Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations. Do not let the product enter drains.

This technical guide is intended for informational purposes only and does not replace a formal

risk assessment. Users should always consult the most current Safety Data Sheet (SDS)

provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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